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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of ML418 in
dimethyl sulfoxide (DMSO). ML418 is a potent and selective inhibitor of the inward rectifier
potassium (Kir) channel Kir7.1, with an IC50 of 0.31 pM.[1][2] It also shows inhibitory activity
against Kir6.2.[1] Due to its role in regulating cellular excitability, ML418 is a valuable tool for
research in neuroscience, cardiovascular physiology, and other related fields. Adherence to this
protocol will ensure the accurate and consistent preparation of ML418 for experimental use.

Compound Information and Properties

A clear understanding of the physicochemical properties of ML418 is crucial for accurate stock
solution preparation.

Property Value Source
Molecular Weight (MW) 377.87 g/mol [11[3]
Formula C19H24CIN3Os3 [1]

CAS Number 1928763-08-9 [1114]
Appearance White to off-white solid [1]
Purity >98% (HPLC) [4]

Solubility in DMSO

Up to 20 mM (7.56 mg/mL)
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Note: Some sources suggest that warming or sonication may be necessary to achieve
complete dissolution in DMSO.[1][4] It is also noted that hygroscopic DMSO can significantly
impact solubility, therefore, using a fresh, unopened bottle of DMSO is recommended.[1]

Experimental Protocol: Preparation of a 10 mM
ML418 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of ML418 in DMSO. This
concentration is a common starting point for serial dilutions in various cellular and biochemical
assays.

Materials:

ML418 powder

e Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Microcentrifuge tubes or amber glass vials

e \ortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Procedure:

o Equilibrate Reagents: Allow the ML418 powder and DMSO to reach room temperature
before use. This is particularly important for DMSO, which can solidify at cool temperatures.

o Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o For 1 mL of a 10 mM solution:
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» Mass (mg) =10 mM x 1 mL x 377.87 g/mol / 1000 = 3.78 mg

o Weighing ML418: Carefully weigh out 3.78 mg of ML418 powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the ML418 powder.

 Dissolution: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes to facilitate
dissolution.

o Troubleshooting: If the compound does not fully dissolve, gentle warming in a 37°C water
bath or brief sonication can be applied. Visually inspect the solution to ensure there are no
visible particles.

o Storage: Store the 10 mM ML418 stock solution at -20°C for long-term storage.[1][4] Some
sources suggest that solutions in DMSO may be stored at -20°C for up to 3 months.[4] For
frequent use, small aliquots can be prepared to minimize freeze-thaw cycles.

Calculations for Different Stock Concentrations:

Desired Stock Concentration (mM) Mass of ML418 for 1 mL of DMSO (mg)
1 0.38
5 1.89
10 3.78
20 7.56

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the ML418 stock solution.
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Caption: Workflow for preparing ML418 stock solution in DMSO.

Safety Precautions

Always handle ML418 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for ML418 and DMSO for detailed safety and handling
information.

This product is for research use only and is not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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